Cas no 31246-34-1 (6-Ethyl-4-hydroxy-5-methyl-2H-pyran-2-one)

• Product Name: 6-Ethyl-4-hydroxy-5-methyl-2H-pyran-2-one
• CAS No: 31246-34-1
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• CID: 5729940
• PubChem ID: 57325953
• Update Time: 2025-06-15

6-Ethyl-4-hydroxy-5-methyl-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• 6-Ethyl-4-hydroxy-5-methyl-2H-pyran-2-one
• 2H-Pyran-2-one, 6-ethyl-4-hydroxy-5-methyl-

• Inchi： 1S/C8H10O3/c1-3-7-5(2)6(9)4-8(10)11-7/h4,9H,3H2,1-2H3
• InChI Key： RHYANLABIXGGJA-UHFFFAOYSA-N
• SMILES： C1(=O)OC(CC)=C(C)C(O)=C1

Computed Properties

• Exact Mass: 154.062994177g/mol
• Monoisotopic Mass: 154.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.194±0.06 g/cm3(Predicted)
• Boiling Point: 257.4±40.0 °C(Predicted)
• pka: 5.53±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives

Additional information on 6-Ethyl-4-hydroxy-5-methyl-2H-pyran-2-one

6-Ethyl-4-hydroxy-5-methyl-2H-pyran-2-one (CAS No. 31246-34-1): An Overview of a Versatile Compound in Pharmaceutical and Chemical Research

6-Ethyl-4-hydroxy-5-methyl-2H-pyran-2-one (CAS No. 31246-34-1) is a compound that has garnered significant attention in the fields of pharmaceutical and chemical research due to its unique structural properties and potential applications. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its use.

The chemical structure of 6-Ethyl-4-hydroxy-5-methyl-2H-pyran-2-one is characterized by a pyran ring with specific substituents at the 6, 4, and 5 positions. The presence of an ethyl group at the 6-position, a hydroxyl group at the 4-position, and a methyl group at the 5-position contributes to its distinct properties. These functional groups play a crucial role in determining the compound's reactivity and biological activity.

Synthesis of 6-Ethyl-4-hydroxy-5-methyl-2H-pyran-2-one can be achieved through various methods, including cyclocondensation reactions and multistep synthetic routes. One common approach involves the reaction of an appropriate aldehyde or ketone with a suitable nucleophile, followed by cyclization to form the pyran ring. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as those utilizing catalysts and solvents that minimize waste and energy consumption.

In terms of biological activity, 6-Ethyl-4-hydroxy-5-methyl-2H-pyran-2-one has shown promising results in several areas. Studies have demonstrated its potential as an antioxidant, anti-inflammatory, and anti-cancer agent. The compound's antioxidant properties are attributed to its ability to scavenge free radicals and inhibit lipid peroxidation, which can help protect cells from oxidative damage. Its anti-inflammatory effects have been observed in both in vitro and in vivo models, where it has been shown to reduce the production of pro-inflammatory cytokines.

Recent research has also explored the anti-cancer potential of 6-Ethyl-4-hydroxy-5-methyl-2H-pyran-2-one. Studies have indicated that it can induce apoptosis in cancer cells and inhibit tumor growth by targeting specific signaling pathways involved in cell proliferation and survival. These findings suggest that the compound may have therapeutic applications in cancer treatment, although further clinical trials are needed to validate these results.

Beyond its biological activities, 6-Ethyl-4-hydroxy-5-methyl-2H-pyran-2-one has also found applications in other areas of chemical research. For example, it has been used as a building block in the synthesis of more complex molecules with diverse functionalities. Its structural features make it a valuable intermediate for developing new materials and pharmaceuticals.

The safety profile of 6-Ethyl-4-hydroxy-5-methyl-2H-pyran-2-one is an important consideration for its use in various applications. Toxicological studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. However, as with any chemical compound, proper handling and storage precautions should be followed to ensure safety.

In conclusion, 6-Ethyl-4-hydroxy-5-methyl-2H-pyran-2-one (CAS No. 31246-34-1) is a versatile compound with a wide range of potential applications in pharmaceutical and chemical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new uses for this compound will be discovered, contributing to advancements in healthcare and materials science.